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Get Quote

Fumagillol is the core structural component (a direct precursor) of fumagillin, a natural product with potent

antiangiogenic and antimicrobial properties [1] [2]. Working with this compound requires careful preparation

and storage to maintain its stability and activity.

Physical and Chemical Properties

The following table summarizes key properties of Fumagillol to inform handling and storage decisions [3]:

Property Specification

CAS Number 108102-51-8 (primary); 35903-52-7 [2] [3]

Molecular
Formula

C16H26O4 [2] [3]

Molecular Weight 282.38 g/mol [2] [3]

Form White to off-white solid [2]

Melting Point 55-57 °C [3]

Solubility Soluble in DMSO; slightly soluble in chloroform, ethanol, ethyl acetate, and

methanol [3]
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Stock Solution Preparation and Storage Protocols

The most critical practice is preparing a high-concentration stock solution in a suitable solvent, followed by

aliquoting and proper frozen storage to minimize freeze-thaw cycles and ensure consistent experimental

results.

1. Primary Stock Solution (100 mg/mL in DMSO)

Procedure: Weigh 10 mg of Fumagillol solid. Add 100 µL of anhydrous, spectrophotometric-grade
DMSO. Vortex or sonicate until the solid is completely dissolved.

Note: DMSO is hygroscopic. Using newly opened DMSO is recommended to prevent water
absorption, which can impact compound stability [2].

2. Storage

Aliquoting: Immediately upon preparation, aliquot the primary stock solution into smaller, single-use
volumes (e.g., 10-20 µL) to avoid repeated freeze-thaw cycles.

Conditions:
-80°C: Store for up to 6 months [2].

-20°C: Store for up to 1 month [2].
Working Solution: Prepare a more dilute working solution (e.g., 10 mM) from your primary stock for

daily experiments.

Working Solution Preparation for Cell-Based Assays

For in vitro experiments, the stock solution must be diluted into a biologically compatible buffer. Below are

two standard protocols for preparing dosing solutions for cell culture or animal studies [2].
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Start: Prepare Fumagillol Working Solution

100 mg/mL Fumagillol
Primary Stock in DMSO

Protocol 1: For Cell Culture Protocol 2: Enhanced Solubility

Add 100 µL stock to
400 µL PEG300

Add 50 µL Tween-80

Add 450 µL Saline
(0.9% NaCl)

Result: Clear working solution
≥ 2.5 mg/mL

Add 100 µL stock to
900 µL SBE-β-CD (20% in Saline)

Click to download full resolution via product page

Research Applications and Biological Context

Fumagillol derivatives are explored in drug discovery due to their ability to inhibit MetAP2, a target

involved in cancer and infectious diseases.
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Key Research Applications

Application Area Target/Pathway Biological Effect Relevance

Antiangiogenesis &
Cancer [4] [5] [2]

Methionine

Aminopeptidase 2
(MetAP2)

Potent inhibitor of

endothelial cell
proliferation. Suppresses

tumor growth in models
like pancreatic cancer.

Overcomes hypoxia in

resilient cancers (e.g.,
pancreatic ductal

adenocarcinoma).

Antiparasitic
Therapy [1]

Giardia lamblia
MetAP2

Kills trophozoites of
Giardia lamblia and

Entamoeba histolytica.
Effective against

metronidazole-resistant
strains.

Addresses drug resistance;
Giardia lacks MetAP1,

increasing susceptibility to
MetAP2 inhibition.

Mechanism of Action

Fumagillol and its parent compound fumagillin covalently inhibit the enzyme Methionine Aminopeptidase 2

(MetAP2) [1]. This inhibition has downstream effects that are cell-type dependent:

In Endothelial & Cancer Cells: MetAP2 inhibition suppresses proliferation and induces apoptosis. In
pancreatic cancer cells, it also significantly reduces glutathione (GSH) levels, crippling the cell's ability

to manage oxidative stress, which is crucial for survival in hypoxic tumor microenvironments [4].
In Parasites: For parasites like Giardia lamblia that only have the MetAP2 enzyme, inhibition is fatal

as it disrupts essential protein maturation [1].

Critical Experimental Considerations

Stability: Fumagillin is highly unstable. While some fumagillol derivatives were designed for
improved thermal and acid stability [1], treat fumagillol itself as a labile compound. Adhere to strict

storage protocols.
Controlled Substance: Note that some vendors classify Fumagillol as a controlled substance and

may restrict its sale [2].
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Cytotoxicity: While fumagillin is a potent inhibitor, some fumagillol derivatives have shown no

significant cytotoxicity in CHO cell assays [2]. Always include appropriate cell viability controls in your
experiments.

In Vivo Administration: The provided Protocol 1 and 2 are designed for in vivo studies, creating
stable solutions suitable for administration to animal models [2].

Conclusion

Fumagillol serves as a versatile scaffold for developing inhibitors targeting MetAP2 in oncology and

parasitology. Success in this research hinges on meticulous handling. By preparing concentrated DMSO

stock solutions, aliquoting for storage at -80°C, and using the provided protocols to prepare stable working

solutions, you can ensure compound integrity and generate reliable, reproducible biological data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s528541?utm_src=pdf-body
https://www.medchemexpress.com/fumagillol.html?srsltid=AfmBOopkL9lygZeBVEZvzuNzLOzjA1G1muy_kk5jY5oZfKw61p5yv6Ef
https://www.medchemexpress.com/fumagillol.html?srsltid=AfmBOopkL9lygZeBVEZvzuNzLOzjA1G1muy_kk5jY5oZfKw61p5yv6Ef
https://www.smolecule.com/products/s528541?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7508583/
https://www.medchemexpress.com/fumagillol.html?srsltid=AfmBOopkL9lygZeBVEZvzuNzLOzjA1G1muy_kk5jY5oZfKw61p5yv6Ef
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8344023.aspx
https://pmc.ncbi.nlm.nih.gov/articles/PMC9556484/
https://patents.google.com/patent/US6063812A/en
https://www.smolecule.com/products/b528541#fumagillol-stock-solution-preparation
https://www.smolecule.com/products/b528541#fumagillol-stock-solution-preparation
https://www.smolecule.com/products/b528541#fumagillol-stock-solution-preparation
https://www.smolecule.com/products/s528541?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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